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Compound of Interest

Compound Name: iron(lll)bromide

Cat. No.: B8816755

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
iron(ll) bromide (FeBrs), a process of significant interest in various fields including catalysis,
materials science, and chemical synthesis. This document outlines the decomposition pathway,
presents key quantitative data, details experimental protocols for analysis, and provides visual
representations of the core concepts.

Introduction

Iron(Ill) bromide is a red-brown, hygroscopic, and light-sensitive solid that is commonly utilized
as a Lewis acid catalyst in organic synthesis, particularly in the halogenation of aromatic
compounds. Understanding its thermal stability and decomposition characteristics is crucial for
its effective application in high-temperature processes and for the safe handling and storage of
the compound. The thermal decomposition of FeBrs involves the reduction of the iron center
and the release of elemental bromine.

Thermal Decomposition Pathway

The thermal decomposition of iron(lll) bromide primarily proceeds via the following reaction,
especially at temperatures above 200 °C in an inert atmosphere:

2FeBrs(s) — 2FeBrz(s) + Brz(g)
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This reaction involves the reduction of iron(lll) to iron(ll) with the concurrent formation of
gaseous bromine. Under vacuum conditions, this decomposition can occur at a lower
temperature range of 122-130 °C.[1] Another potential decomposition pathway, leading to the
formation of elemental iron and bromine, is less commonly observed under standard thermal
analysis conditions.

The following diagram illustrates the primary thermal decomposition pathway of iron(ll1)
bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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